Cas no 2613385-54-7 (2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 2613385-54-7
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• MDL: MFCD33032412
• CID: 5663116
• PubChem ID: 155943932
• Update Time: 2025-06-08

2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2613385-54-7
• 2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride
• Z4926765854
• EN300-27747868
• 2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride

• MDL： MFCD33032412
• Inchi： 1S/C13H19N.ClH/c1-13(2,9-14)12-5-3-4-11(8-12)10-6-7-10;/h3-5,8,10H,6-7,9,14H2,1-2H3;1H
• InChI Key： QRQMENRGVZUREI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C2CC2)C=1)(C)(C)CN.Cl

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride

2-(3-Cyclopropylphenyl)-2-Methylpropan-1-amine Hydrochloride: A Comprehensive Overview

2-(3-Cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 2613385-54-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CMPM, is a derivative of amine and exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride consists of a cyclopropyl group attached to a phenyl ring, which is further connected to a methylpropan-1-amine moiety. The presence of the cyclopropyl group imparts significant conformational rigidity to the molecule, which can influence its binding affinity and selectivity towards specific receptors. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential therapeutic applications of 2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride. One notable area of research is its role as a modulator of serotonin receptors. Serotonin, a neurotransmitter involved in regulating mood, sleep, and appetite, has been implicated in various neurological and psychiatric disorders. Preclinical studies have shown that CMPM exhibits selective serotonin receptor agonist activity, particularly at the 5-HT_1A receptor subtype. This property suggests its potential utility in treating conditions such as anxiety disorders, depression, and sleep disorders.

In addition to its serotonin receptor modulation, 2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride has also been investigated for its analgesic properties. Pain management remains a significant challenge in clinical practice, and the development of novel analgesics with fewer side effects is an ongoing area of research. Studies have demonstrated that CMPM can produce analgesic effects through mechanisms that may involve both central and peripheral pathways. These findings suggest that it could be a valuable addition to the current arsenal of pain management options.

The pharmacokinetic profile of 2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride has also been studied extensively. It has been found to have good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral medication. Additionally, the compound exhibits low toxicity in preclinical models, further supporting its safety profile for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of CMPM in various therapeutic indications. Early-phase trials have shown promising results, with participants reporting significant improvements in symptoms related to anxiety and depression. However, more extensive studies are needed to fully understand its long-term effects and potential interactions with other medications.

In conclusion, 2-(3-cyclopropylphenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 2613385-54-7) represents a promising compound with diverse pharmacological activities. Its unique molecular structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, paving the way for innovative treatments in the future.